3,3'-(Dodecane-1,12-diyl)bis[5-(trifluoromethyl)-1,2,4-oxadiazole]

• CAS No.: 648440-92-0
• Molecular Formula: C18H24F6N4O2
• Molecular Weight: 442.4 g/mol
• IUPAC Name: 5-(trifluoromethyl)-3-[12-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]dodecyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H24F6N4O2/c19-17(20,21)15-25-13(27-29-15)11-9-7-5-3-1-2-4-6-8-10-12-14-26-16(30-28-14)18(22,23)24/h1-12H2
• InChI Key: QDUCNNITUNEWRV-UHFFFAOYSA-N
• Canonical SMILES: C(CCCCCCC1=NOC(=N1)C(F)(F)F)CCCCCC2=NOC(=N2)C(F)(F)F

Description

3,3'-(Dodecane-1,12-diyl)bis[5-(trifluoromethyl)-1,2,4-oxadiazole] is a dimeric compound featuring two 1,2,4-oxadiazole rings linked by a flexible dodecane chain. Each oxadiazole ring is substituted at the 5-position with a trifluoromethyl (-CF₃) group, which confers electron-withdrawing properties and enhances thermal stability. The 1,2,4-oxadiazole isomer is notable for its planar structure and conjugation, which influence electronic delocalization and intermolecular interactions .

Biological Activity

3,3'-(Dodecane-1,12-diyl)bis[5-(trifluoromethyl)-1,2,4-oxadiazole] is a synthetic compound characterized by its unique dodecane backbone and two 5-(trifluoromethyl)-1,2,4-oxadiazole moieties. The oxadiazole ring is known for its diverse biological activities and applications in medicinal chemistry. The trifluoromethyl groups enhance the compound's lipophilicity and metabolic stability, potentially increasing its biological efficacy.

Chemical Structure

The compound features a long aliphatic chain linked to two oxadiazole rings, which may confer unique properties that influence its biological activity. The structural formula can be represented as follows:

$$\text{C}_{21}\text{H}_{30}\text{F}_6\text{N}_4\text{O}_2$$

Biological Activities

Research has indicated that derivatives of 1,2,4-oxadiazoles exhibit a wide range of biological activities, including but not limited to:

• Anticancer Activity : Several studies have shown that oxadiazole derivatives can induce apoptosis in various cancer cell lines.
• Antimicrobial Properties : Compounds with oxadiazole structures have demonstrated effectiveness against bacterial and fungal strains.
• Anti-inflammatory Effects : Certain derivatives have been noted for their potential to reduce inflammation.

Table 1: Summary of Biological Activities of Related Oxadiazole Compounds

Compound Name	Structure Features	Biological Activity
5-(Trifluoromethyl)-1,2,4-oxadiazole	Contains trifluoromethyl group	Anticancer activity
5-Fluoro-1,2,4-oxadiazole	Fluorine substitution instead of trifluoromethyl	Antimicrobial properties
5-Methyl-1,2,4-oxadiazole	Methyl group instead of trifluoromethyl	Potential anti-inflammatory effects
2-Benzyl-5-(chloromethyl)-1,3,4-oxadiazole	Chloromethyl substitution	Anticancer properties

The mechanism through which 3,3'-(Dodecane-1,12-diyl)bis[5-(trifluoromethyl)-1,2,4-oxadiazole] exerts its biological effects may involve interactions with various molecular targets. The presence of the trifluoromethyl group enhances hydrophobic interactions with biological macromolecules. This can modulate enzyme activity or receptor interactions leading to the observed biological effects.

Case Studies

Recent studies have evaluated the anticancer potential of oxadiazole derivatives:

• Maftei et al. (2020) reported on the synthesis of novel oxadiazoles with significant anticancer activity against a panel of human cancer cell lines. One derivative exhibited an IC50 value as low as 0.003 µM against lung adenocarcinoma cells .
• Biological Evaluation : A study highlighted that certain oxadiazoles were effective in inducing apoptosis in breast cancer cell lines (MCF-7 and MDA-MB-231), demonstrating dose-dependent effects .
• Inhibition Studies : Compounds derived from 1,2,4-oxadiazoles have shown inhibitory potency against various enzymes such as histone deacetylases (HDACs), which are crucial in cancer progression .

Scientific Research Applications

Synthesis and Structural Characteristics

The synthesis of 3,3'-(Dodecane-1,12-diyl)bis[5-(trifluoromethyl)-1,2,4-oxadiazole] typically involves the reaction of dodecane-1,12-diol with trifluoromethyl-substituted oxadiazole precursors. The resulting compound exhibits unique structural properties due to the presence of the dodecane linker and trifluoromethyl groups which enhance its stability and solubility in organic solvents.

Antimicrobial Properties

Research has shown that 1,2,4-oxadiazole derivatives exhibit a broad spectrum of antimicrobial activities. Compounds containing the 1,2,4-oxadiazole ring have been reported to possess antibacterial, antifungal, and antiviral properties. The presence of trifluoromethyl groups in 3,3'-(Dodecane-1,12-diyl)bis[5-(trifluoromethyl)-1,2,4-oxadiazole] is likely to enhance its interaction with microbial targets.

• Antibacterial Activity : Studies indicate that oxadiazole derivatives can inhibit the growth of various bacterial strains such as Staphylococcus aureus and Escherichia coli .
• Antifungal Activity : Similar compounds have shown effectiveness against fungal pathogens .

Anticancer Potential

The anticancer properties of oxadiazole derivatives have been extensively studied. Research indicates that these compounds can induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms.

• Mechanism of Action : Some studies suggest that oxadiazoles may act by inhibiting key enzymes involved in cancer cell proliferation . The trifluoromethyl group may enhance the lipophilicity of the molecule, facilitating better cell membrane penetration.

Material Science Applications

In addition to biological applications, 3,3'-(Dodecane-1,12-diyl)bis[5-(trifluoromethyl)-1,2,4-oxadiazole] may have potential uses in material science:

Coatings and Polymers

The incorporation of oxadiazole derivatives into polymer matrices can improve thermal stability and mechanical properties. The unique structure may also impart enhanced chemical resistance.

Fluorescent Materials

Research into oxadiazole-based materials has indicated potential for use in organic light-emitting diodes (OLEDs) due to their photophysical properties. The trifluoromethyl group can contribute to increased electron affinity and stability under operational conditions.

Case Studies and Research Findings

Several studies have documented the synthesis and evaluation of oxadiazole derivatives:

Study	Findings
Dhumal et al. (2016)	Investigated antitubercular activity; identified promising candidates with oxadiazole scaffolds .
Paruch et al. (2020)	Developed new 2-acylamino-1,3,4-oxadiazole derivatives with significant antibacterial activity .
Maftei et al. (2020)	Reported on anticancer activity; some derivatives showed IC50 values indicating potent effects against multiple cancer cell lines .

Comparison with Similar Compounds

Structural and Substituent Variations

Table 1: Key Structural Features and Properties of Selected Oxadiazole Derivatives

Compound Name	Oxadiazole Isomer	Substituents	Linker Length	Thermal Stability	Application
Target Compound	1,2,4	-CF₃ at C5	C12 chain	Moderate-High	Potential agrochemical
5,5′-Bis(trinitromethyl)-3,3′-bi(1,2,4-oxadiazole)	1,2,4	-C(NO₂)₃ at C5	None	High (decomp. >200°C)	Energetic materials
2-((4-Bromobenzyl)thio)-5-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-1,3,4-oxadiazole (5g)	1,3,4	-S-benzyl, -CF₃-pyrazole	None	Moderate	Fungicide/Herbicide
1,1′-(Dodecane-1,12-diyl)bis(5-fluoroindoline-2,3-dione) (DM12)	N/A (bis-isatin)	-F at indoline	C12 chain	Not reported	Biological activity (DJ-1 inhibitor)

Key Observations:

Substituent Effects: The trifluoromethyl (-CF₃) group in the target compound enhances thermal stability and introduces electronegativity, contrasting with nitro (-NO₂) groups in energetic analogs like 5,5′-bis(trinitromethyl)-3,3′-bi(1,2,4-oxadiazole), which prioritize high energy density but may compromise stability . Sulfur-containing substituents (e.g., thioether in compound 5g) in 1,3,4-oxadiazoles improve bioactivity by enabling interactions with biological targets like succinate dehydrogenase (SDH) .

Isomer-Specific Properties :

• 1,2,4-Oxadiazoles (target compound) exhibit planar structures conducive to conjugation, whereas 1,3,4-oxadiazoles (e.g., compound 5g) show varied bioactivity due to altered binding modes .

This may lower melting points but improve solubility in nonpolar solvents.

Thermal and Energetic Properties

Table 2: Thermal Stability and Energetic Performance

Compound	Decomposition Temperature (°C)	Detonation Velocity (m/s)	Sensitivity
Target Compound	Not reported	N/A	Likely low
5,5′-Bis(trinitromethyl)-1,2,4-oxadiazole	>200	~8,500	Moderate
5,5′-Diamino-3,3′-azo-1,2,4-oxadiazole	180–190	~8,200	High (impact)

• The target compound’s -CF₃ groups likely reduce sensitivity compared to nitro derivatives, making it safer for non-energetic applications.
• Energetic analogs prioritize nitro or azole groups for oxygen balance and detonation performance, albeit at the cost of stability .

Preparation Methods

Amidoxime Route

One effective method for synthesizing 3,3'-(Dodecane-1,12-diyl)bis[5-(trifluoromethyl)-1,2,4-oxadiazole] is through the amidoxime route:

• Step 1: Formation of Amidoxime

  • Dodecanediamine is reacted with hydroxylamine to form the corresponding amidoxime.

• Step 2: Cyclization

  • The amidoxime undergoes cyclization with trifluoromethyl-substituted carboxylic acids under acidic or basic conditions to yield the oxadiazole derivative.

This method allows for the introduction of the dodecane chain while ensuring that the trifluoromethyl groups are incorporated effectively.

Nitrile Oxide Method

Another promising route involves the use of nitrile oxides:

• Step 1: Generation of Nitrile Oxide

  • A suitable nitrile is reacted with a strong oxidizing agent to generate the nitrile oxide.

• Step 2: Cycloaddition

  • The generated nitrile oxide is then reacted with dodecanediamine derivatives under controlled conditions to form the desired oxadiazole structure.

This method has been noted for its efficiency and relatively high yields in producing oxadiazole derivatives.

Comparative Analysis of Synthesis Methods

The following table summarizes key aspects of each preparation method:

Method	Reaction Conditions	Yield (%)	Advantages	Disadvantages
Amidoxime Route	Acidic/Basic conditions	Moderate to High (50-90%)	Direct incorporation of dodecane chain	Requires careful control of conditions
Nitrile Oxide Method	Mild oxidizing conditions	High (up to 80%)	High efficiency and yield	Potentially hazardous reagents

Research Findings

Recent studies have highlighted advancements in synthesizing oxadiazoles that could be adapted for preparing 3,3'-(Dodecane-1,12-diyl)bis[5-(trifluoromethyl)-1,2,4-oxadiazole] :

• A novel one-pot synthesis approach using amidoximes and carboxylic acids has shown promise in achieving high yields with simplified purification processes.

• The use of superacids in tandem reactions has been reported to facilitate rapid synthesis while maintaining high yields.